molecular formula C14H16N2O4 B8422667 Cyanomethyl 3-(t-butyloxycarbonylamino)benzoate CAS No. 123986-66-3

Cyanomethyl 3-(t-butyloxycarbonylamino)benzoate

Cat. No.: B8422667
CAS No.: 123986-66-3
M. Wt: 276.29 g/mol
InChI Key: IITIRQOPOMSWFO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Cyanomethyl 3-(t-butyloxycarbonylamino)benzoate is a useful research compound. Its molecular formula is C14H16N2O4 and its molecular weight is 276.29 g/mol. The purity is usually 95%.
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Properties

CAS No.

123986-66-3

Molecular Formula

C14H16N2O4

Molecular Weight

276.29 g/mol

IUPAC Name

cyanomethyl 3-[(2-methylpropan-2-yl)oxycarbonylamino]benzoate

InChI

InChI=1S/C14H16N2O4/c1-14(2,3)20-13(18)16-11-6-4-5-10(9-11)12(17)19-8-7-15/h4-6,9H,8H2,1-3H3,(H,16,18)

InChI Key

IITIRQOPOMSWFO-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)NC1=CC=CC(=C1)C(=O)OCC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 3-(t-butyloxycarbonylamino)benzoic acid (20 g), triethylamine (12.8 g), chloroacetonitrile (9.4 g) and acetone (150 ml) is refluxed for 4 hours. After acetone is distilled off under reduced pressure, the residue is dissolved in ethyl acetate (200 ml), and the solution is washed with water, and ethyl acetate is distilled off under reduced pressure. The residue is recrystallized from 80% aqueous acetonitrile solution to give the title compound (22 g, 99%) as white short needles.
Quantity
20 g
Type
reactant
Reaction Step One
Quantity
12.8 g
Type
reactant
Reaction Step One
Quantity
9.4 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
Yield
99%

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